Cas no 64321-26-2 (3-Pyridinecarbonitrile, 6-chloro-2-(phenylamino)-)
64321-26-2 structure
Product Name:3-Pyridinecarbonitrile, 6-chloro-2-(phenylamino)-
CAS No:64321-26-2
MF:C12H8ClN3
MW:229.665020942688
CID:1677387
Update Time:2024-09-03
3-Pyridinecarbonitrile, 6-chloro-2-(phenylamino)- Chemical and Physical Properties
Names and Identifiers
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- 3-Pyridinecarbonitrile, 6-chloro-2-(phenylamino)-
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- Inchi: 1S/C12H8ClN3/c13-11-7-6-9(8-14)12(16-11)15-10-4-2-1-3-5-10/h1-7H,(H,15,16)
- InChI Key: DFNAYIRDNFCILF-UHFFFAOYSA-N
- SMILES: C1(NC2=CC=CC=C2)=NC(Cl)=CC=C1C#N
Computed Properties
- Exact Mass: 229.04084
Experimental Properties
- Density: 1.33±0.1 g/cm3(Predicted)
- Boiling Point: 362.4±42.0 °C(Predicted)
- PSA: 48.71
- pka: -0.67±0.38(Predicted)
3-Pyridinecarbonitrile, 6-chloro-2-(phenylamino)- Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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